Cas no 1808957-47-2 (benzyl 4-(hydroxymethyl)azepane-1-carboxylate)

• Product Name: benzyl 4-(hydroxymethyl)azepane-1-carboxylate
• CAS No: 1808957-47-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5932894
• PubChem ID: 118354910
• Update Time: 2025-05-25

benzyl 4-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(hydroxymethyl)azepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, hexahydro-4-(hydroxymethyl)-, phenylmethyl ester
• EN300-6253503
• 1808957-47-2
• SCHEMBL17063347
• BVIQCOJEDXVBFD-UHFFFAOYSA-N

• Inchi： 1S/C15H21NO3/c17-11-13-7-4-9-16(10-8-13)15(18)19-12-14-5-2-1-3-6-14/h1-3,5-6,13,17H,4,7-12H2
• InChI Key： BVIQCOJEDXVBFD-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(CO)CC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 410.7±28.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)

Additional information on benzyl 4-(hydroxymethyl)azepane-1-carboxylate

Benzyl 4-(Hydroxymethyl)Azepane-1-Carboxylate: A Comprehensive Overview

Benzyl 4-(Hydroxymethyl)Azepane-1-Carboxylate, also known by its CAS No. 1808957-47-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the structural features, synthesis methods, and recent advancements in research related to benzyl 4-(hydroxymethyl)azepane-1-carboxylate.

The molecular structure of benzyl 4-(hydroxymethyl)azepane-1-carboxylate is notable for its azepane ring, a seven-membered cyclic amine. The hydroxymethyl group attached to the azepane ring introduces hydrophilic properties, while the benzyl carboxylate moiety adds a hydrophobic element. This balance of hydrophilic and hydrophobic characteristics makes the compound versatile for various chemical reactions and biological interactions.

Recent studies have explored the synthesis of benzyl 4-(hydroxymethyl)azepane-1-carboxylate through innovative methodologies. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched samples, which are crucial for pharmacological studies. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to construct the azepane ring with high precision.

In terms of applications, benzyl 4-(hydroxymethyl)azepane-1-carboxylate has shown promise in drug delivery systems. Its ability to form self-assembled structures makes it a candidate for encapsulating therapeutic agents. Additionally, the compound has been investigated for its potential as a building block in peptide synthesis, where its azepane ring can serve as a scaffold for complex biomolecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of benzyl 4-(hydroxymethyl)azepane-1-carboxylate. Quantum mechanical calculations have revealed that the compound exhibits unique electronic transitions, which could be harnessed in optoelectronic materials. Furthermore, molecular dynamics simulations have highlighted the compound's stability under various environmental conditions, making it suitable for industrial applications.

The biological activity of benzyl 4-(hydroxymethyl)azepane-1-carboxylate has also been a focal point of recent research. In vitro assays have demonstrated its ability to modulate enzyme activity, suggesting potential therapeutic applications. For instance, studies indicate that the compound may inhibit certain kinases involved in cellular signaling pathways, offering a novel avenue for anticancer drug development.

In conclusion, benzyl 4-(hydroxymethyl)azepane-1-carboxylate (CAS No. 1808957-47-2) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play a significant role in advancing scientific and technological frontiers.